Cas no 1805428-68-5 (3-Cyano-6-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid)

• Product Name: 3-Cyano-6-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid
• CAS No: 1805428-68-5
• MF: C₈H₄F₂N₂O₃
• MW: 214.125768661499
• CID: 4873552
• Update Time: 2025-10-29

3-Cyano-6-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-6-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid

• Inchi： 1S/C8H4F2N2O3/c9-6(10)5-1-3(8(14)15)4(2-11)7(13)12-5/h1,6H,(H,12,13)(H,14,15)
• InChI Key： QDCRMUSMQLWBBY-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)O)=C(C#N)C(N1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 442
• XLogP3: 0
• Topological Polar Surface Area: 90.2

Additional information on 3-Cyano-6-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid

Comprehensive Overview of 3-Cyano-6-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid (CAS No. 1805428-68-5)

3-Cyano-6-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid (CAS No. 1805428-68-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine backbone and functional groups such as cyano, difluoromethyl, and hydroxy, exhibits versatile chemical properties. Its molecular structure makes it a promising candidate for applications in drug discovery, particularly in the design of enzyme inhibitors and bioactive molecules. Researchers are increasingly exploring its potential due to its ability to interact with biological targets, offering opportunities for innovative therapeutic solutions.

The growing interest in 3-Cyano-6-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid is reflected in its frequent appearance in scientific literature and patent filings. Its CAS number 1805428-68-5 serves as a critical identifier for researchers seeking precise information about its synthesis, properties, and applications. The compound's carboxylic acid moiety enhances its solubility in aqueous environments, while the difluoromethyl group contributes to its metabolic stability—a feature highly valued in medicinal chemistry. These attributes align with current trends in drug development, where fluorinated compounds are gaining prominence due to their improved bioavailability and target specificity.

In agrochemical research, 3-Cyano-6-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid is being investigated for its potential as a precursor to novel pesticides and herbicides. The cyano and hydroxy groups in its structure enable it to act as a key intermediate in the synthesis of compounds with herbicidal activity. This aligns with the global demand for environmentally friendly crop protection solutions, as the agricultural sector seeks alternatives to traditional chemicals. The compound's ability to degrade into non-toxic byproducts under environmental conditions further enhances its appeal for sustainable applications.

From a synthetic chemistry perspective, the preparation of 3-Cyano-6-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid involves multi-step reactions, often starting from readily available pyridine derivatives. Modern techniques such as flow chemistry and catalyzed cross-coupling have been employed to optimize its production, reducing waste and improving yields. These advancements resonate with the broader push toward green chemistry principles, which emphasize efficiency and minimal environmental impact. Researchers are also exploring its derivatives, aiming to unlock new functionalities and expand its utility across industries.

The compound's relevance extends to material science, where its structural features are being leveraged to develop functional materials with applications in electronics and coatings. The difluoromethyl group, in particular, imparts unique electronic properties that are valuable in designing organic semiconductors. This interdisciplinary potential underscores the importance of CAS No. 1805428-68-5 as a subject of ongoing research, bridging gaps between chemistry, biology, and engineering.

As the scientific community continues to explore 3-Cyano-6-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid, its role in addressing contemporary challenges—such as drug resistance and sustainable agriculture—becomes increasingly evident. With its multifunctional structure and adaptability, this compound exemplifies the innovation driving modern chemical research. Future studies are likely to uncover even broader applications, solidifying its position as a cornerstone in the development of next-generation solutions.